Cas no 37409-51-1 (3,8-Dihydroxy-15-labdanoic acid; (ent-3β,8α,13S)-form)

• Product Name: 3,8-Dihydroxy-15-labdanoic acid; (ent-3β,8α,13S)-form
• CAS No: 37409-51-1
• MF: C₂₀H₃₆O₄
• MW: 340.497447013855
• CID: 321311
• Update Time: 2024-02-29

3,8-Dihydroxy-15-labdanoic acid; (ent-3β,8α,13S)-form Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepentanoicacid, decahydro-2,6-dihydroxy-b,2,5,5,8a-pentamethyl-, (bR,1S,2S,4aS,6R,8aR)-
• (1S,4aβ,βR)-Decahydro-2β,6α-dihydroxy-β,2,5,5,8aα-pentamethyl-1-naphthalenepentanoic acid
• 1-Naphthalenepentanoicacid, decahydro-2,6-dihydroxy-b,2,5,5,8a-pentamethyl-, [1S-[1a(S*),2b,4ab,6a,8aa]]-
• Lithofellic acid
• CID 101316995
• 3,8-Dihydroxy-15-labdanoic acid; (ent-3β,8α,13S)-form

• Inchi： 1S/C20H36O4/c1-13(12-17(22)23)6-7-15-19(4)10-9-16(21)18(2,3)14(19)8-11-20(15,5)24/h13-16,21,24H,6-12H2,1-5H3,(H,22,23)/t13-,14-,15+,16-,19-,20+/m1/s1
• InChI Key： QBLCBVUJOBOSCE-HDRHIQQSSA-N
• SMILES： O[C@@]1(C)CC[C@@H]2C(C)(C)[C@@H](CC[C@@]2(C)[C@@H]1CC[C@@H](C)CC(=O)O)O

Computed Properties

• Exact Mass: 340.261
• Monoisotopic Mass: 340.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids